Cas no 1823968-71-3 (8-Oxo-7,8-dihydro-1,7-naphthyridine-3-carbonitrile)

• Product Name: 8-Oxo-7,8-dihydro-1,7-naphthyridine-3-carbonitrile
• CAS No: 1823968-71-3
• MF: C₉H₅N₃O
• MW: 171.155501127243
• CID: 4797849
• Update Time: 2025-06-11

8-Oxo-7,8-dihydro-1,7-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-Oxo-7,8-dihydro-1,7-naphthyridine-3-carbonitrile

• Inchi： 1S/C9H5N3O/c10-4-6-3-7-1-2-11-9(13)8(7)12-5-6/h1-3,5H,(H,11,13)
• InChI Key： RHEVUZNPQZABFI-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC(C#N)=CN=2)C=CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 301
• XLogP3: 0.3
• Topological Polar Surface Area: 65.8

Additional information on 8-Oxo-7,8-dihydro-1,7-naphthyridine-3-carbonitrile

Comprehensive Overview of 8-Oxo-7,8-dihydro-1,7-naphthyridine-3-carbonitrile (CAS No. 1823968-71-3)

In the realm of pharmaceutical and organic chemistry, 8-Oxo-7,8-dihydro-1,7-naphthyridine-3-carbonitrile (CAS No. 1823968-71-3) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its naphthyridine core and carbonitrile functional group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability or target-specific interactions.

The compound's 8-oxo-7,8-dihydro moiety is a critical feature, often associated with redox activity and metal chelation properties. Such characteristics make it a candidate for designing enzyme inhibitors or catalysts. Recent trends in AI-driven drug discovery have amplified interest in this molecule, as computational models highlight its compatibility with kinase-targeted therapies—a hot topic in oncology research. Users frequently search for terms like "naphthyridine derivatives in cancer treatment" or "carbonitrile applications in medicinal chemistry," reflecting the growing demand for innovative therapeutic agents.

From a synthetic perspective, 8-Oxo-7,8-dihydro-1,7-naphthyridine-3-carbonitrile serves as a building block for more complex architectures. Its nitrile group offers a handle for further functionalization, enabling the creation of amides, acids, or heterocyclic extensions. This adaptability aligns with the industry's shift toward fragment-based drug design, where modular compounds accelerate lead optimization. Searches for "click chemistry compatible nitriles" or "scaffolds for high-throughput screening" underscore its relevance in modern workflows.

Environmental and sustainability considerations also play a role in the compound's appeal. With the rise of green chemistry initiatives, researchers explore solvent-free or catalytic routes to synthesize such intermediates. Queries like "eco-friendly naphthyridine synthesis" or "biodegradable heterocycles" highlight this intersection of innovation and environmental responsibility. The compound's stability under physiological conditions further bolsters its utility in bioconjugation and prodrug development.

In material science, the 1,7-naphthyridine skeleton contributes to luminescent or electron-transport properties, making it valuable for OLEDs or sensors. As nanotechnology advances, integrating such molecules into supramolecular assemblies or metal-organic frameworks (MOFs) has gained traction. Popular search terms like "naphthyridine-based sensors for heavy metals" or "organic semiconductors" reflect these interdisciplinary applications.

Quality control and analytical profiling are essential for CAS No. 1823968-71-3. Techniques like HPLC, NMR, and mass spectrometry ensure purity and batch consistency—a priority for regulatory compliance. The demand for "certified reference standards for naphthyridines" or "spectroscopic characterization methods" underscores the need for reliable sourcing and documentation.

In summary, 8-Oxo-7,8-dihydro-1,7-naphthyridine-3-carbonitrile exemplifies the convergence of medicinal chemistry, materials science, and sustainable innovation. Its multifaceted roles—from drug scaffolds to functional materials—position it as a compound worthy of continued exploration. By addressing user queries around "structure-activity relationships" or "industrial-scale synthesis," this overview bridges scientific rigor with practical relevance.